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Compound of Interest

Compound Name: Y16526

Cat. No.: B15571127 Get Quote

This document provides essential safety and logistical information for the operational handling

and proper disposal of Y16526, a potent inhibitor of the CBP/p300 bromodomain. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure laboratory safety and compliance with standard chemical handling protocols.

Product Identification:

Name: Y16526

Function: Potent inhibitor of CBP/p300 bromodomain (IC50 = 0.03 μM).

Supplier: DC Chemicals

Immediate Safety and Handling
Based on the supplier's Material Safety Data Sheet (MSDS), Y16526 is not classified as a

hazardous substance or mixture. However, as a standard practice for all research chemicals

with limited toxicological data, prudent laboratory procedures should be followed.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).
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Body Protection: Wear a standard laboratory coat.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the

inhalation of any dust or aerosols.

An emergency eyewash station and safety shower should be readily accessible.

Storage and Stability
Parameter Recommendation

Storage Temperature -20°C

Storage Conditions
Keep container tightly sealed in a cool, well-

ventilated area.

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.

Light Sensitivity Store away from direct sunlight.

Disposal Procedures for Y16526
The MSDS for Y16526 does not provide specific disposal instructions. Therefore, it is

recommended to follow standard procedures for non-hazardous chemical waste and to consult

with your institution's Environmental Health and Safety (EHS) department.

Step-by-Step Disposal Guidance:

Consult Local Regulations: Before initiating disposal, consult your institution's EHS

guidelines and local regulations for chemical waste.

Waste Classification: While the supplier classifies Y16526 as non-hazardous, it is best

practice to treat research compounds with unknown long-term effects as chemical waste. Do

not dispose of down the drain or in regular trash.

Containerize Waste:
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Collect waste Y16526 (solid) and any contaminated materials (e.g., pipette tips, gloves,

weigh boats) in a designated, properly labeled hazardous waste container.

For solutions of Y16526, collect in a sealed, labeled container designated for non-

halogenated organic solvent waste, unless the solvent itself dictates a different waste

stream.

Labeling: Clearly label the waste container with "Y16526 Waste" and list all components,

including solvents and their approximate concentrations.

Arrange for Pickup: Contact your institution's EHS office to arrange for the pickup and

disposal of the chemical waste.

Comparative Safety and Disposal Information for
Other CBP/p300 Inhibitors
To provide a broader context for handling this class of compounds, safety information for other

known CBP/p300 bromodomain inhibitors is summarized below. This information suggests that

while some compounds in this class are not highly toxic, they may pose environmental risks.
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Compound Key Safety Information
Disposal
Recommendations

SGC-CBP30

May cause long-lasting harmful

effects to aquatic life.[1] Not

classified as a primary skin or

eye irritant.[1]

Dispose of contents/container

in accordance with local,

regional, national, and

international regulations.[1]

Avoid release to the

environment.[1]

I-CBP112

No significant cytotoxicity

observed in U2OS cells.[2] For

research use only, not for

human or veterinary use.

No specific disposal

information available. Follow

standard laboratory

procedures for chemical waste.

GNE-049

Adverse central nervous

system effects observed in rats

at high doses.

No specific disposal

information available. Follow

standard laboratory

procedures for chemical waste.

Experimental Workflow for Disposal
The logical workflow for the proper disposal of Y16526 and similar research compounds is

outlined below.
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Caption: Logical workflow for the safe disposal of Y16526.
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Signaling Pathway Context: CBP/p300 Inhibition
Y16526 functions by inhibiting the bromodomain of the transcriptional co-activators CBP and

p300. This action prevents the "reading" of acetylated lysine residues on histones and other

proteins, which is a key step in gene activation. The diagram below illustrates this mechanism.
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Caption: Mechanism of Y16526 action on the CBP/p300 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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